Cas no 22331-07-3 (3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, (3S,4aS,5S,10bR)-)

3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, (3S,4aS,5S,10bR)- structure
22331-07-3 structure
Product name:3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, (3S,4aS,5S,10bR)-
CAS No:22331-07-3
MF:C17H21NO3
MW:287.354184065482
CID:273703

3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, (3S,4aS,5S,10bR)- Chemical and Physical Properties

Names and Identifiers

    • 3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, (3S,4aS,5S,10bR)-
    • (+)-Maritidine
    • 3H,6H-5,10b-Ethanophenanthridin-3-ol,4,4a-dihydro-8,9-dimethoxy-, [3S-(3a,4aa,5b,10bb)]-
    • 8,9-Seco-4ab,5a,11ba-crinan-3b-ol, 1,2-didehydro-O8-methyl- (8CI)
    • Maritidin
    • Maritidine
    • Martinelline
    • Inchi: 1S/C17H21NO3/c1-20-14-7-11-10-18-6-5-17(13(11)9-15(14)21-2)4-3-12(19)8-16(17)18/h3-4,7,9,12,16,19H,5-6,8,10H2,1-2H3/t12-,16+,17+/m1/s1
    • InChI Key: XABKULUGCCNEKX-DQYPLSBCSA-N
    • SMILES: C1[C@]23CCN(CC4=C2C=C(OC)C(OC)=C4)[C@@]3([H])C[C@H](O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • XLogP3: 0.929

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